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Compound of Interest

Compound Name: Bis-SS-C3-sulfo-NHS ester

Cat. No.: B3182628 Get Quote

Application Notes and Protocols for Bis-SS-C3-
sulfo-NHS Ester
Anleitung und Protokolle für die Anwendung von Bis-SS-C3-sulfo-NHS-Ester zur Herstellung

reversibler Proteinkonjugate

Diese Anwendungsbeschreibung bietet detaillierte Protokolle und Richtlinien für den Einsatz

von Bis-SS-C3-sulfo-NHS-Ester, einem spaltbaren, wasserlöslichen und aminreaktiven

Vernetzer. Dieses Reagenz ist ideal für die Erstellung reversibler Konjugate zwischen

Proteinen oder anderen Molekülen, die primäre Amine enthalten. Die zentrale Disulfidbrücke im

Spacer-Arm ermöglicht die Spaltung des Konjugats unter milden reduzierenden Bedingungen,

was es zu einem wertvollen Werkzeug in der Wirkstoffentwicklung, für Protein-Protein-

Interaktionsstudien und für "Affinity-Purification"-Anwendungen macht.

Einleitung und Wirkmechanismus
Bis-SS-C3-sulfo-NHS-Ester ist ein homobifunktioneller Vernetzer. Er besteht aus zwei Sulfo-N-

Hydroxysuccinimid (Sulfo-NHS)-Estergruppen an den Enden eines Spacer-Arms, der eine

Disulfidbindung enthält. Die Sulfo-NHS-Ester reagieren spezifisch mit primären Aminogruppen

(z. B. an der Seitenkette von Lysinresten oder am N-Terminus eines Proteins) bei einem pH-

Wert von 7,2-8,5 und bilden stabile Amidbindungen. Die Sulfonatgruppen an den NHS-Ringen

erhöhen die Wasserlöslichkeit des Reagenzes und ermöglichen Konjugationsreaktionen in
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wässrigen Puffern ohne den Einsatz organischer Lösungsmittel, was die Proteinstruktur und -

funktion schont.[1][2][3][4][5]

Die Reversibilität der Vernetzung wird durch die Disulfidbindung im Spacer-Arm gewährleistet.

Diese Bindung kann durch milde Reduktionsmittel wie Dithiothreitol (DTT) oder Tris(2-

carboxyethyl)phosphin (TCEP) gespalten werden, wodurch die konjugierten Moleküle wieder

freigesetzt werden.
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Abbildung 1: Allgemeiner Arbeitsablauf der Konjugation und Spaltung.

Quantitative Daten und Reagenzeigenschaften
Die physikalisch-chemischen Eigenschaften von Bis-SS-C3-sulfo-NHS-Ester sind in der

folgenden Tabelle zusammengefasst.
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Eigenschaft Wert Referenz

CAS-Nummer 98604-89-8 [6][7]

Molekülformel C₁₆H₂₀N₂O₁₄S₄ [6]

Molekulargewicht 592.60 g/mol [6]

Spacer-Arm Länge ~19.9 Å (geschätzt) -

Reaktivität Primäre Amine (-NH₂) [1][3]

Spaltbarkeit Ja, durch Reduktionsmittel [8]

Wasserlöslichkeit Hoch [3][5]

Tabelle 1: Physikalisch-chemische Eigenschaften von Bis-SS-C3-sulfo-NHS-Ester.

Experimentelle Protokolle
Bis-SS-C3-sulfo-NHS-Ester

Zu konjugierendes Protein in einem aminfreien Puffer (z. B. PBS, HEPES, Borat)

Reaktionspuffer: z. B. 0.1 M Natriumphosphat, 150 mM NaCl, pH 7.2-8.0

Quench-Puffer: z. B. 1 M Tris-HCl, pH 7.5

Reduktionspuffer: z. B. 50 mM DTT in PBS

Entsalzungssäulen (z. B. Gelfiltration) zur Puffer-Austausch und Reinigung

Analysegeräte (z. B. SDS-PAGE, Massenspektrometrie)

Dieses Protokoll ist ein allgemeiner Leitfaden und muss möglicherweise für spezifische

Anwendungen optimiert werden.

Vorbereitung des Proteins: Das Protein sollte in einem aminfreien Puffer mit einem pH-Wert

zwischen 7,2 und 8,0 gelöst sein. Die Proteinkonzentration sollte idealerweise 1-10 mg/ml

betragen.
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Vorbereitung des Vernetzers: Den Bis-SS-C3-sulfo-NHS-Ester unmittelbar vor Gebrauch in

wasserfreiem DMSO oder DMF zu einer Stammlösung (z. B. 10-50 mM) rekonstituieren. Da

NHS-Ester feuchtigkeitsempfindlich sind, sollte das Fläschchen vor dem Öffnen auf

Raumtemperatur gebracht werden, um Kondensation zu vermeiden.[3][9]

Konjugationsreaktion: Geben Sie einen molaren Überschuss des Vernetzers zur

Proteinlösung. Das optimale molare Verhältnis von Vernetzer zu Protein muss empirisch

ermittelt werden, ein guter Ausgangspunkt ist ein 20- bis 50-facher molarer Überschuss.[9]

Inkubation: Die Reaktion bei Raumtemperatur für 30-60 Minuten oder bei 4 °C für 2-4

Stunden inkubieren. Längere Inkubationszeiten oder höhere Temperaturen können zu einer

erhöhten Hydrolyse des NHS-Esters führen.[10]

Quenchen der Reaktion: Die Reaktion durch Zugabe eines Quench-Puffers (z. B. Tris oder

Glycin) zu einer Endkonzentration von 20-50 mM stoppen. 15 Minuten bei Raumtemperatur

inkubieren, um nicht umgesetzte NHS-Ester zu deaktivieren.[9]

Reinigung des Konjugats: Entfernen Sie überschüssigen Vernetzer und Nebenprodukte

durch Gelfiltration, Dialyse oder eine andere geeignete chromatographische Methode.

Tabelle 2: Beispielhafte Reaktionsbedingungen für die Proteinkonjugation
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Parameter Empfohlener Bereich Anmerkungen

Proteinkonzentration 1 - 10 mg/ml

Höhere Konzentrationen

begünstigen die

Konjugationsreaktion

gegenüber der Hydrolyse.[3]

pH-Wert des Puffers 7.2 - 8.5

Optimal für die Reaktion von

NHS-Estern mit primären

Aminen.[1][2]

Molarer Überschuss

(Linker:Protein)
20:1 bis 100:1

Muss für jedes Protein

optimiert werden.

Reaktionstemperatur 4°C - 25°C

Niedrigere Temperaturen

können die Proteinstabilität

erhöhen.

Reaktionszeit 30 min - 4 h
Abhängig von Temperatur und

Reaktivität des Proteins.

Vorbereitung des Reduktionsmittels: Bereiten Sie eine frische Lösung eines

Reduktionsmittels wie DTT (z. B. 50 mM) oder TCEP (z. B. 20 mM) im gewünschten Puffer

vor.

Spaltungsreaktion: Geben Sie das Reduktionsmittel zum gereinigten Proteinkonjugat.

Inkubation: Inkubieren Sie die Reaktion für 30 Minuten bei 37 °C oder 1-2 Stunden bei

Raumtemperatur.

Analyse: Analysieren Sie die Spaltungsprodukte mittels SDS-PAGE unter reduzierenden und

nicht-reduzierenden Bedingungen, um die erfolgreiche Spaltung zu bestätigen.

Diagramm des experimentellen Arbeitsablaufs
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Abbildung 2: Schematischer Arbeitsablauf des Experiments.
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Anwendungen und Überlegungen
Wirkstoff-Freisetzung: In der Entwicklung von Antikörper-Wirkstoff-Konjugaten (ADCs) kann

Bis-SS-C3-sulfo-NHS-Ester verwendet werden, um ein Therapeutikum an einen Antikörper

zu binden. Die Disulfidbindung wird dann im reduzierenden Milieu der Zielzelle gespalten,

um den Wirkstoff freizusetzen.[11]

Protein-Protein-Interaktionen: Temporäre Vernetzung von interagierenden Proteinen zur

Stabilisierung von Komplexen für die Analyse (z. B. durch Massenspektrometrie).

Affinitätsreinigung: Ein "Bait"-Protein kann an eine feste Phase (z. B. Beads) konjugiert

werden, um "Prey"-Proteine zu binden. Nach dem Waschen können die gebundenen

Proteine durch Spaltung des Linkers eluiert werden.

Wichtige Überlegungen:

Pufferwahl: Vermeiden Sie Puffer, die primäre Amine enthalten (z. B. Tris, Glycin), da diese

mit dem NHS-Ester reagieren.[9]

Hydrolyse: NHS-Ester sind anfällig für Hydrolyse, insbesondere bei höheren pH-Werten.

Stammlösungen sollten frisch zubereitet und nicht gelagert werden.[3][4]

Optimierung: Die Reaktionsbedingungen, insbesondere das molare Verhältnis von Vernetzer

zu Protein, sollten für jede spezifische Anwendung optimiert werden, um die gewünschte

Konjugationseffizienz bei minimaler Proteinaggregation oder -inaktivierung zu erreichen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. General protein-protein cross-linking - PubMed [pubmed.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. documents.thermofisher.com [documents.thermofisher.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.medchemexpress.com/bis-ss-c3-nhs-ester.html
https://www.proteochem.com/protocols/BS3-Product-Information-Sheet.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011542_BS3_d0d4_BS2G_d0d3_UG.pdf
https://tools.thermofisher.com/content/sfs/manuals/MAN0011309_NHS_SulfoNHS_UG.pdf
https://www.benchchem.com/product/b3182628?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/24581440/
https://www.researchgate.net/publication/260443978_Chapter_Six_General_Protein-Protein_Cross-Linking
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011542_BS3_d0d4_BS2G_d0d3_UG.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3182628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. tools.thermofisher.com [tools.thermofisher.com]

5. info.gbiosciences.com [info.gbiosciences.com]

6. chemscene.com [chemscene.com]

7. biorbyt.com [biorbyt.com]

8. researchgate.net [researchgate.net]

9. proteochem.com [proteochem.com]

10. bocsci.com [bocsci.com]

11. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Bis-SS-C3-sulfo-NHS ester for creating reversible
protein conjugates]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3182628#bis-ss-c3-sulfo-nhs-ester-for-creating-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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